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Compound of Interest

Compound Name: 4-(Trimethylsilyl)-3-butyn-1-amine

Cat. No.: B1319348 Get Quote

An in-depth analysis of the molecular weight of 4-(Trimethylsilyl)-3-butyn-1-amine reveals a

calculated value of 141.29 g/mol . This is determined by its molecular formula, which is derived

from its chemical structure.

The chemical name "4-(Trimethylsilyl)-3-butyn-1-amine" indicates a four-carbon butyn chain

with an amine group at the first position, a triple bond starting at the third carbon, and a

trimethylsilyl group attached to the fourth carbon. This structure corresponds to the molecular

formula C₇H₁₅NSi. It is worth noting that some commercial suppliers may list an incorrect

molecular weight for this compound due to an apparent error in the listed molecular formula.

Molecular Properties
A summary of the key quantitative data for 4-(Trimethylsilyl)-3-butyn-1-amine is presented

below.

Property Value

Molecular Formula C₇H₁₅NSi

Molecular Weight 141.29 g/mol

Molecular Weight Calculation
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The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation based on the atomic weights of its constituent elements is detailed in the following

table.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 7 12.011[1][2][3] 84.077

Hydrogen H 15 1.008[4][5][6][7] 15.120

Nitrogen N 1
14.007[8][9][10]

[11]
14.007

Silicon Si 1
28.086[12][13]

[14]
28.086

Total 141.29

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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